Cas no 2165617-77-4 (rac-methyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate)

• Product Name: rac-methyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate
• CAS No: 2165617-77-4
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• CID: 5684032
• PubChem ID: 165904129
• Update Time: 2023-09-15

rac-methyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2165617-77-4
• rac-methyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate
• EN300-2533689

• Inchi： 1S/C7H12FNO2/c1-5-3-9-4-7(5,8)6(10)11-2/h5,9H,3-4H2,1-2H3/t5-,7+/m0/s1
• InChI Key： BINGJNNVUASQQJ-CAHLUQPWSA-N
• SMILES： F[C@]1(C(=O)OC)CNC[C@@H]1C

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų